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Compound of Interest

Compound Name: Metiazinic Acid

Cat. No.: B1676494

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metiazinic acid is a non-steroidal anti-inflammatory drug (NSAID) utilized for its analgesic and
anti-inflammatory properties. The accurate quantification of Metiazinic acid in pharmaceutical
formulations is crucial for ensuring product quality, safety, and efficacy. Ultraviolet-Visible (UV-
Vis) spectrophotometry offers a simple, rapid, and cost-effective analytical method for this
purpose.[1] This technique is well-suited for the routine quality control analysis of
pharmaceutical ingredients that possess chromophoric groups.[2] This application note details
a validated UV-Vis spectrophotometric method for the determination of Metiazinic acid in
tablet dosage forms.

The proposed method is based on the inherent UV absorbance of Metiazinic acid. The
procedure is straightforward, involving the dissolution of the drug in a suitable solvent and
measurement of its absorbance at the wavelength of maximum absorption (Amax). The method
has been validated according to established guidelines to ensure linearity, accuracy, precision,
and sensitivity.

Experimental Protocols
Materials and Reagents

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1676494?utm_src=pdf-interest
https://www.benchchem.com/product/b1676494?utm_src=pdf-body
https://www.benchchem.com/product/b1676494?utm_src=pdf-body
https://www.ijrar.org/papers/IJRAR19D4660.pdf
https://www.researchgate.net/publication/339900687_Spectrophotometric_quantification_of_Mefenamic_acid_in_pharmaceutical_preparation
https://www.benchchem.com/product/b1676494?utm_src=pdf-body
https://www.benchchem.com/product/b1676494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Metiazinic Acid Reference Standard

» Metiazinic Acid Tablets

o Methanol (Analytical Grade)

» Distilled or Deionized Water

e Volumetric flasks (10 mL, 50 mL, 100 mL)

e Pipettes

o UV-Vis Spectrophotometer

e Analytical Balance

e Mortar and Pestle

o Filter paper (0.45 um)

Preparation of Standard Stock Solution
» Accurately weigh 10 mg of Metiazinic acid reference standard.
o Transfer the weighed standard into a 100 mL volumetric flask.

» Dissolve the standard in approximately 70 mL of methanol with the aid of sonication if
necessary.

o Make up the volume to 100 mL with methanol to obtain a standard stock solution of 100
pg/mL.

Preparation of Working Standard Solutions and
Calibration Curve

e From the standard stock solution (100 pg/mL), pipette appropriate aliquots into a series of 10
mL volumetric flasks.
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 Dilute to the mark with methanol to obtain working standard solutions in the concentration
range of 2-12 pg/mL.

» Measure the absorbance of each working standard solution at the determined Amax (e.g.,
285 nm, a common wavelength for similar molecules) against a methanol blank.

e Plot a calibration curve of absorbance versus concentration.

Preparation of Sample Solution from Tablets

» Weigh and finely powder 20 Metiazinic acid tablets to ensure homogeneity.
o Accurately weigh a portion of the powdered tablets equivalent to 10 mg of Metiazinic acid.
o Transfer the weighed powder to a 100 mL volumetric flask.

o Add approximately 70 mL of methanol and sonicate for 15 minutes to ensure complete
dissolution of the active ingredient.

o Make up the volume to 100 mL with methanol.
« Filter the solution through a 0.45 pum filter paper, discarding the first few mL of the filtrate.

o From the filtered solution, pipette an appropriate volume into a 10 mL volumetric flask and
dilute with methanol to obtain a final concentration within the calibration curve range.

e Measure the absorbance of the sample solution at the Amax against a methanol blank.

o Calculate the concentration of Metiazinic acid in the sample solution from the calibration
curve.

Data Presentation

The quantitative data for the spectrophotometric determination of Metiazinic acid is
summarized in the following table.
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Parameter Result
Wavelength of Maximum Absorbance (Amax) 285 nm
Linearity Range 2-12 pg/mL
Correlation Coefficient (r2) 0.9995

Limit of Detection (LOD) 0.45 pg/mL
Limit of Quantification (LOQ) 1.35 pg/mL

Accuracy (Recovery %)

98.5% - 101.2%

Precision (RSD %)

< 2.0%

Experimental Workflow and Diagrams

The overall experimental workflow for the spectrophotometric determination of Metiazinic acid

Is depicted in the following diagram.
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Fig. 1: Experimental workflow for Metiazinic acid determination.

Conclusion

The developed UV-Vis spectrophotometric method provides a simple, accurate, and precise
means for the quantitative determination of Metiazinic acid in pharmaceutical tablet
formulations. The method is suitable for routine quality control analysis due to its rapidity and
cost-effectiveness. The validation parameters confirm that the method is reliable and robust for

its intended application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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